N-(4-Aminocyclohexyl)-N-methyl-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide;hydrochloride

• IUPAC Name: N-(4-aminocyclohexyl)-N-methyl-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide;hydrochloride
• InChI: InChI=1S/C19H28N2O.ClH/c1-21(18-10-8-17(20)9-11-18)19(22)13-14-6-7-15-4-2-3-5-16(15)12-14;/h2-5,14,17-18H,6-13,20H2,1H3;1H
• InChI Key: QJIIWCYNBNTLNG-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCC(CC1)N)C(=O)CC2CCC3=CC=CC=C3C2.Cl
• Molecular Formula: C19H29ClN2O
• Molecular Weight: 336.9 g/mol

Description

N-(4-Aminocyclohexyl)-N-methyl-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide;hydrochloride is a useful research compound. Its molecular formula is C19H29ClN2O and its molecular weight is 336.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

• A study detailed a regioselective oxidation process involving N-indan-4-yl-acetamide or N-(5,6,7,8-tetrahydronaphthalen-1-yl)acetamide, leading to the production of 7-aminoindan-1-one or 8-aminotetral-1-one. These amino ketones were subsequently converted into 7-haloindanone or 8-halotetralone, showcasing a method for producing halo-substituted derivatives of similar compounds (Nguyen et al., 2003).
• Another synthesis route for related compounds involved the preparation of N-(3,4-Dihydronaphthalene-1-Yl)Acetamide from ketones, demonstrating a method for generating enamides from ketones which could potentially be applied to similar chemical entities (Zhao et al., 2011).
• Research on the synthesis and photoreactivity of hexahydronaphthalen-1(2H)-ones to (Z)-1,2-Dichloroethylene has provided insights into the chemical behavior and potential applications of tetrahydronaphthalen derivatives in photochemical reactions (Rae & Umbrasas, 1975).

Chemical Properties and Analysis

• A detailed study on N-(4-((3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)selanyl)phenyl)acetamide explored its structure, hydrogen, stacking, and halogen bonding interactions. This research highlighted the compound's cytotoxicity against specific cell lines and evaluated its redox profile, offering a comprehensive understanding of its chemical and biological interactions (Gouda et al., 2022).